Cas no 842-79-5 (1,3,4-Oxadiazole,2-(4-methoxyphenyl)-5-phenyl-)
842-79-5 structure
Product Name:1,3,4-Oxadiazole,2-(4-methoxyphenyl)-5-phenyl-
CAS No:842-79-5
MF:C15H12N2O2
MW:252.267983436584
CID:733358
PubChem ID:70052
Update Time:2025-04-19
1,3,4-Oxadiazole,2-(4-methoxyphenyl)-5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Oxadiazole,2-(4-methoxyphenyl)-5-phenyl-
- 2-(4''-methoxyphenyl)-5-(phenyl)-1,3,4-oxadiazole
- 2-(4-methoxyphenyl)-5-phenyl-1,3,4-oxadiazole
- EINECS 212-675-0
- NS00038482
- SMR000496290
- SR-01000207985-1
- AE-848/00215038
- 2-phenyl-5-(4-methoxyphenyl)-1,3,4-oxadiazole (2h)
- METHYL 4-(5-PHENYL-1,3,4-OXADIAZOL-2-YL)PHENYL ETHER
- Oprea1_440867
- NCGC00245600-01
- NSC-90371
- CHEMBL1374655
- AKOS000495361
- BDBM192666
- 842-79-5
- MLS001001223
- BB 0238375
- NSC90371
- HMS1581A19
- NSC 90371
- SR-01000207985
- 2-(4-Methoxy-phenyl)-5-phenyl-[1,3,4]oxadiaz ole
- AB00084151-01
- Cambridge id 5404114
- HMS2816B13
- 2-(4-Methoxyphenyl)-5-phenyl-1,3,4-oxadiazol
- Oprea1_824164
- DTXSID50233124
-
- Inchi: 1S/C15H12N2O2/c1-18-13-9-7-12(8-10-13)15-17-16-14(19-15)11-5-3-2-4-6-11/h2-10H,1H3
- InChI Key: PGLXSBJEJSUXOB-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CC=2)=NN=C1C1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 252.09
- Monoisotopic Mass: 252.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.2A^2
- XLogP3: 3
Experimental Properties
- Density: 1.182
- Boiling Point: 413.3°C at 760 mmHg
- Flash Point: 203.8°C
- Refractive Index: 1.576
1,3,4-Oxadiazole,2-(4-methoxyphenyl)-5-phenyl- Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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